(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid

• IUPAC Name: (1S,5R)-2,2-difluorobicyclo[3.1.0]hexane-1-carboxylic acid
• InChI: InChI=1S/C7H8F2O2/c8-7(9)2-1-4-3-6(4,7)5(10)11/h4H,1-3H2,(H,10,11)/t4-,6+/m1/s1
• InChI Key: IVEIJCHETDTAKW-XINAWCOVSA-N
• Canonical SMILES: C1CC(C2(C1C2)C(=O)O)(F)F
• Isomeric SMILES: C1CC([C@@]2([C@H]1C2)C(=O)O)(F)F
• Molecular Formula: C7H8F2O2
• Molecular Weight: 162.13 g/mol
• CAS RN: 2378490-07-2

Description

(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid, also known as DFHBA, is a bicyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a derivative of cyclopropane and has a unique structure that makes it an attractive target for drug discovery and development.

Mechanism of Action

(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid exerts its therapeutic effects by binding to specific targets in the body, such as enzymes and proteins, and inhibiting their activity. For example, this compound has been shown to inhibit the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the synthesis of pyrimidine nucleotides. By inhibiting DHODH, this compound can prevent the proliferation of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the body. For example, this compound has been shown to inhibit the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. Additionally, this compound has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.

Advantages and Limitations for Lab Experiments

(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid has several advantages for lab experiments, including its unique structure, high potency, and selectivity for specific targets. However, this compound also has some limitations, such as its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on (1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid. One potential area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, as well as its potential for use in combination with other drugs. Finally, research is needed to identify new targets for this compound and to explore its potential therapeutic applications in other diseases.

Synthesis Methods

(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid can be synthesized through a multi-step process that involves the use of various reagents and catalysts. The most common method for synthesizing this compound involves the reaction of 1,3-difluorocyclohexene with ethyl diazoacetate in the presence of a rhodium catalyst. This reaction results in the formation of a cyclopropane intermediate, which is then hydrolyzed to yield this compound.

Scientific Research Applications

(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases. Several studies have demonstrated that this compound can inhibit the activity of certain enzymes and proteins that are involved in the progression of these diseases.